N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H16ClNO4/c1-10-4-6-13-15(22)9-17(25-18(13)11(10)2)19(23)21-12-5-7-16(24-3)14(20)8-12/h4-9H,1-3H3,(H,21,23)
• InChI Key: IHCPNRGKEOMTTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=CC(=C(C=C3)OC)Cl)C

Description

N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide is an organic compound that belongs to the class of chromene derivatives This compound is characterized by the presence of a chromene core structure, which is a bicyclic system consisting of a benzene ring fused to a pyran ring

Preparation Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the chromene core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the carboxamide group: This step involves the reaction of the chromene derivative with an amine, such as 3-chloro-4-methoxyaniline, under suitable conditions to form the carboxamide linkage.

Substitution reactions:

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro-substituted phenyl ring, using nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a lead compound in drug discovery and development.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, leading to therapeutic effects. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

N-(3-chloro-4-methoxyphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide can be compared with other similar compounds, such as:

N-(3-chloro-4-methoxyphenyl)-4-hydroxybenzamide: This compound shares the chloro and methoxy substituents on the phenyl ring but differs in the core structure and functional groups.

N-(4-chloro-2-methylphenyl)-4-hydroxybenzamide: This compound has a similar phenyl ring substitution pattern but differs in the position of the substituents and the core structure.

N-(4-chlorophenyl)-4-hydroxybenzamide: This compound has a similar phenyl ring substitution but lacks the methoxy group and has a different core structure.